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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Lignoceric acid-d3 is a deuterated form of lignoceric acid (C24:0), a very-long-chain saturated

fatty acid. Its primary application in research and clinical settings is as an internal standard for

the accurate quantification of its non-deuterated counterpart, lignoceric acid, using mass

spectrometry-based techniques such as Gas Chromatography-Mass Spectrometry (GC-MS)

and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] The stable isotope labeling of

lignoceric acid-d3 allows it to be distinguished from the endogenous lignoceric acid by its

mass-to-charge ratio, while exhibiting nearly identical chemical and physical properties during

sample preparation and analysis. This ensures reliable and precise measurement of lignoceric

acid concentrations in various biological matrices.

Lignoceric acid itself is a significant component of sphingolipids, which are crucial for the

integrity and function of nerve cell membranes.[1] Abnormal accumulation of very-long-chain

fatty acids, including lignoceric acid, is a biochemical hallmark of certain peroxisomal disorders,

such as X-linked adrenoleukodystrophy (X-ALD) and Zellweger syndrome.[1][3] Therefore, the

accurate quantification of lignoceric acid is vital for the diagnosis and monitoring of these

diseases.

Physicochemical and General Data
The following tables summarize the key quantitative data for Lignoceric acid-d3 and its non-

deuterated form, lignoceric acid.
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Property Lignoceric Acid-d3 Reference

Synonyms
tetracosanoic-24,24,24-d3

acid, C24:0-d3

CAS Number 851073-55-7

Molecular Formula C24H45D3O2

Molecular Weight 371.7 g/mol

Purity
≥99% deuterated forms (d1-

d3)

Physical State Solid

Solubility
Chloroform: 2 mg/mL, THF: 5

mg/mL

Storage -20°C

Property Lignoceric Acid Reference

Synonyms Tetracosanoic acid, C24:0

CAS Number 557-59-5

Molecular Formula C24H48O2

Molecular Weight 368.63 g/mol

Melting Point 84.2 °C

Boiling Point 272 °C at 10 mm Hg

Experimental Protocols
The quantification of lignoceric acid in biological samples using lignoceric acid-d3 as an

internal standard typically involves lipid extraction, derivatization (for GC-MS), and analysis by

mass spectrometry.
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Quantification of Lignoceric Acid by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol describes the analysis of total fatty acids in plasma.

1. Sample Preparation and Lipid Extraction:

To a 100 µL plasma sample, add a known amount of Lignoceric acid-d3 internal standard

solution.

Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture and vortex thoroughly.

Add 1 mL of 0.9% NaCl solution and vortex again.

Centrifuge at 3000 x g for 10 minutes to separate the phases.

Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new

glass tube.

Dry the lipid extract under a stream of nitrogen.

2. Saponification and Derivatization:

To the dried lipid extract, add 1 mL of 0.5 M methanolic NaOH.

Heat at 100°C for 5 minutes to saponify the lipids into free fatty acids.

Cool the sample and add 2 mL of hexane and 1 mL of water. Vortex and centrifuge.

Transfer the upper hexane layer to a new tube.

To the hexane extract, add 1 mL of 14% boron trifluoride in methanol.

Heat at 100°C for 2 minutes to convert the free fatty acids to their fatty acid methyl esters

(FAMEs).

Cool the sample, add 1 mL of water, vortex, and centrifuge.
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Collect the upper hexane layer containing the FAMEs for GC-MS analysis.

3. GC-MS Analysis:

Gas Chromatograph (GC) Conditions:

Column: DB-1ms capillary column (30 m x 0.25 mm i.d., 0.25 µm film thickness) or

equivalent.

Injector Temperature: 250°C.

Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, then ramp to

250°C at 10°C/min, and hold for 10 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Ions to Monitor: Monitor the molecular ions or characteristic fragment ions for lignoceric

acid methyl ester and lignoceric acid-d3 methyl ester.

4. Data Analysis:

Quantify the amount of lignoceric acid in the sample by comparing the peak area of the

lignoceric acid methyl ester to the peak area of the lignoceric acid-d3 methyl ester internal

standard.
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Peroxisomal Beta-Oxidation of Lignoceric Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glpbio.com [glpbio.com]

2. caymanchem.com [caymanchem.com]

3. Analysis of very long-chain fatty acids using electrospray ionization mass spectrometry -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Lignoceric Acid-d3: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026113#what-is-lignoceric-acid-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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